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Compound of Interest

Compound Name: 2-(Chloromethyl)benzoyl chloride

Cat. No.: B1353022 Get Quote

An In-depth Technical Guide to 2-(Chloromethyl)benzoyl Chloride

Introduction
2-(Chloromethyl)benzoyl chloride is a bifunctional organic compound of significant interest to

researchers and professionals in the fields of organic synthesis and drug development. Its

structure, featuring both a reactive acyl chloride and a benzylic chloride moiety, makes it a

versatile building block for the synthesis of a variety of complex molecules and heterocyclic

systems. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, reactivity, and applications, with a focus on its relevance in pharmaceutical research.

The Chemical Abstracts Service (CAS) number for 2-(Chloromethyl)benzoyl chloride is

42908-86-1[1][2][3][4][5].

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(Chloromethyl)benzoyl chloride
is presented below. This data is essential for its proper handling, storage, and use in

experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1353022?utm_src=pdf-interest
https://www.benchchem.com/product/b1353022?utm_src=pdf-body
https://www.benchchem.com/product/b1353022?utm_src=pdf-body
https://www.benchchem.com/product/b1353022?utm_src=pdf-body
https://www.echemi.com/products/pd180727161956-2-chloromethylbenzoyl-chloride.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1710487.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1710487.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1710487_en.htm
https://www.chemsynthesis.com/base/chemical-structure-34232.html
https://www.benchchem.com/product/b1353022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 42908-86-1 [6][1][3]

Molecular Formula C₈H₆Cl₂O [6][2][4]

Molecular Weight 189.04 g/mol [6][1][4]

Appearance
Colorless to light yellow clear

liquid
[2][3]

Melting Point 17 °C [1][2][4]

Boiling Point 265 °C (lit.) [2][4]

Density ~1.3 g/cm³ [1][2][3]

Refractive Index 1.5760 to 1.5800 [2][3][4]

InChI Key
TXZFBHYDQGYOIT-

UHFFFAOYSA-N
[6]

SMILES ClCc1ccccc1C(Cl)=O [6]

Safety and Handling
2-(Chloromethyl)benzoyl chloride is a hazardous substance and must be handled with

appropriate safety precautions in a well-ventilated chemical fume hood. It is corrosive and can

cause severe skin burns and eye damage[7]. It is also harmful if swallowed and toxic if inhaled.

Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Inhalation)
GHS06, GHS08 Danger

H302: Harmful if

swallowedH331: Toxic

if inhaledH351:

Suspected of causing

cancer

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage
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Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, should be worn at all times when handling this compound. In case of exposure,

immediate medical attention is necessary.

Synthesis of 2-(Chloromethyl)benzoyl Chloride
An established method for the synthesis of 2-(Chloromethyl)benzoyl chloride involves the

reaction of 3H-isobenzofuran-1-one with dichlorotriphenylphosphine[8]. The latter is generated

in situ from triphenylphosphine and chlorine gas.

Experimental Protocol
Objective: To synthesize 2-(chloromethyl)benzoyl chloride from 3H-isobenzofuran-1-one.

Materials:

3H-isobenzofuran-1-one

Triphenylphosphine

Dry, gaseous chlorine

Dry dichloromethane (CH₂Cl₂)

Ice/salt bath

Microwave reactor

Standard laboratory glassware for inert atmosphere reactions

Vacuum distillation apparatus

Procedure:

In a reaction vessel under an inert atmosphere, dissolve triphenylphosphine in dry

dichloromethane.

Cool the solution in an ice/salt bath.
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Bubble dry, gaseous chlorine through the solution to form dichlorotriphenylphosphine in situ.

To this mixture, add 3H-isobenzofuran-1-one while maintaining the low temperature.

Allow the reaction to proceed until all the starting material is consumed, as monitored by an

appropriate technique (e.g., TLC).

Once the reaction is complete, evaporate the dichloromethane in vacuo.

Transfer the residue to a microwave reactor and irradiate at 400 W for 5 minutes.

The crude 2-(chloromethyl)benzoyl chloride is then purified by vacuum distillation to yield

a colorless oil[8].

Synthesis of 2-(Chloromethyl)benzoyl Chloride
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Caption: Synthetic workflow for 2-(Chloromethyl)benzoyl chloride.

Reactivity and Applications in Drug Development
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2-(Chloromethyl)benzoyl chloride is a bifunctional electrophile, with two reactive centers: the

carbonyl carbon of the acyl chloride and the benzylic carbon of the chloromethyl group[8]. This

dual reactivity allows it to participate in a variety of chemical transformations, making it a

valuable intermediate in organic synthesis.

A primary application of this compound is in the synthesis of N-substituted isoindolinones, a

class of compounds with recognized biological activities, including anxiolytic, sedative,

hypnotic, and muscle relaxant properties[8]. The reaction with primary amines can proceed in a

two-step, one-pot manner to yield these heterocyclic systems in high yield[8].

The general reactivity of benzylic chlorides is a cornerstone in drug development. They are

frequently used for the alkylation of heterocycles, which are common structural motifs in many

drug molecules[9]. Furthermore, their reactivity can be exploited in the synthesis of prodrugs to

improve the pharmacokinetic properties of active pharmaceutical ingredients[9].

Reactivity of 2-(Chloromethyl)benzoyl Chloride
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Caption: Reaction pathways of 2-(Chloromethyl)benzoyl chloride.
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Conclusion
2-(Chloromethyl)benzoyl chloride is a valuable and versatile reagent in organic synthesis,

particularly for the construction of pharmaceutically relevant scaffolds such as isoindolinones.

Its dual electrophilic nature provides a platform for a range of chemical transformations. A

thorough understanding of its properties, synthesis, and reactivity, coupled with stringent

adherence to safety protocols, is essential for its effective and safe utilization in research and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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